9-Amino-7-azaspiro[3.5]nonan-6-one;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-Amino-7-azaspiro[3.5]nonan-6-one;hydrochloride, also known as ANA-6, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ANA-6 is a synthetic molecule that belongs to the spirocyclic family of compounds. It has a unique structure that makes it a promising candidate for various research applications.
Scientific Research Applications
Hydrolysis and Acylation Studies
- Research on compounds related to 9-Amino-7-azaspiro[3.5]nonan-6-one;hydrochloride, like 3,4-dialkyl-8-amino-1-imino-6-morpholin-4-yl-2-oxa-7-azaspiro[4.4]nona-3,6,8-triene-9-carbonitriles, has shown interesting chemical reactions. Acid-catalyzed hydrolysis of these compounds under mild conditions leads to the formation of related carbonitriles, and their acylation yields N-(8-amino-9-cyano-6-morpholin-4-yl-2-oxa-7-azaspiro-[4.4]nona-3,6,8-trien-1-ylidene)acetamides (Belikov et al., 2013).
Anticonvulsant Properties
- Derivatives of 2-azaspiro[4.4]nonane, closely related to the compound of interest, have been synthesized and evaluated for their anticonvulsant properties. One such compound, N-[(2,4-dichlorophenyl)-amino]-2-azaspiro[4.4]nonane-1,3-dione, showed significant anti-seizure properties in animal models (Kamiński et al., 2008).
Anticancer and Antidiabetic Applications
- In a study focusing on 4-(4-Aminophenyl)-1-thia-4-azaspiro[4.5]decan-3-one, a compound structurally similar to this compound, researchers found significant anticancer and antidiabetic activities in various derivatives. Some of these compounds exhibited high anticancer activities compared to standard drugs against human breast and liver carcinoma cell lines, as well as potent alpha-amylase and alpha-glucosidase inhibitor activities (Flefel et al., 2019).
Antimycobacterial Agents
- A study developed derivatives of 1-thia-4-azaspiro(4.n)alkan-3-ones (n = 4-7), related to the compound , as potential antimycobacterial agents. These compounds showed activity against Mycobacterium tuberculosis, suggesting their potential in treating tuberculosis (Srivastava et al., 2005).
properties
IUPAC Name |
9-amino-7-azaspiro[3.5]nonan-6-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.ClH/c9-6-5-10-7(11)4-8(6)2-1-3-8;/h6H,1-5,9H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYGGVUGPTUUBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(=O)NCC2N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2248336-79-8 |
Source
|
Record name | 9-amino-7-azaspiro[3.5]nonan-6-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.